Cas no 871923-06-7 (4-(propan-2-yl)-N-propylbenzene-1-sulfonamide)

• Product Name: 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide
• CAS No: 871923-06-7
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• MDL: MFCD05086848
• CID: 4663370
• PubChem ID: 8026773
• Update Time: 2025-07-22

4-(propan-2-yl)-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-(1-methylethyl)-N-propyl-

• MDL： MFCD05086848
• Inchi： 1S/C12H19NO2S/c1-4-9-13-16(14,15)12-7-5-11(6-8-12)10(2)3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： BLWGWSLJTGXQQU-UHFFFAOYSA-N
• SMILES： C1(S(NCCC)(=O)=O)=CC=C(C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide

Introduction to 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide (CAS No. 871923-06-7)

4-(propan-2-yl)-N-propylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 871923-06-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide, including its aromatic ring substituted with propyl groups and a sulfonamide functional group, contribute to its unique chemical properties and potential utility in various scientific endeavors.

The sulfonamide moiety in 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide is particularly significant, as it is a known pharmacophore in drug design. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and other therapeutic effects. The presence of propyl groups at both the para position of the benzene ring and as a substituent on the sulfonamide nitrogen enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for the development of novel therapeutic agents. For instance, preliminary virtual screening experiments have indicated potential interactions with targets involved in metabolic disorders and neurodegenerative diseases.

In the realm of medicinal chemistry, the synthesis of 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide has been optimized to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this compound efficiently. These advancements not only facilitate the production of 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide but also allow for structural modifications to tailor its biological properties.

The pharmacological profile of 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide is being actively explored in preclinical studies. Researchers are investigating its potential as an intermediate in the synthesis of more complex drug molecules or as a standalone therapeutic agent. The compound's ability to modulate biological pathways makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

From a chemical perspective, 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide exhibits interesting physicochemical properties that make it suitable for various applications. Its aromatic structure imparts stability, while the sulfonamide group enhances reactivity in further derivatization processes. These characteristics are particularly valuable in industrial settings where precision and reliability are paramount.

The future prospects of 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide are promising, with ongoing research expected to uncover new applications in pharmaceuticals, agrochemicals, and materials science. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate the translation of laboratory findings into commercial products.

In conclusion, 4-(propan-2-yl)-N-propylbenzene-1-sulfonamide (CAS No. 871923-06-7) represents a significant advancement in organic chemistry and drug development. Its unique structure, combined with its potential biological activities, positions it as a valuable compound for future research and innovation. As scientific understanding continues to evolve, the applications of this compound are expected to expand, contributing to advancements across multiple disciplines.